N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-7-(diethylamino)-2-iminochromene-3-carboxamide
• InChI: InChI=1S/C22H23N3O3/c1-4-25(5-2)18-11-8-16-12-19(21(23)28-20(16)13-18)22(27)24-17-9-6-15(7-10-17)14(3)26/h6-13,23H,4-5H2,1-3H3,(H,24,27)
• InChI Key: PNVKITURACLARO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=N)O2)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide is a complex organic compound that belongs to the class of chromene derivatives Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Chromene Core: The chromene core can be synthesized through a condensation reaction between salicylaldehyde and a suitable β-ketoester under basic conditions. This reaction forms the 2H-chromene structure.

Introduction of the Diethylamino Group: The diethylamino group can be introduced via a nucleophilic substitution reaction using diethylamine and an appropriate leaving group on the chromene core.

Acetylation of the Phenyl Ring: The acetyl group is introduced to the phenyl ring through a Friedel-Crafts acylation reaction using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of the Carboxamide Group: The final step involves the formation of the carboxamide group through the reaction of the intermediate compound with an appropriate amine under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the nature of the substituents and reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Diethylamine for nucleophilic substitution, acetyl chloride for electrophilic substitution.

Major Products Formed

Oxidation: Oxidized derivatives with altered functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the original ones.

Scientific Research Applications

N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific diseases.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.

Altering Gene Expression: Affecting the expression of genes involved in various biological processes.

Comparison with Similar Compounds

N-(4-acetylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide can be compared with other chromene derivatives, such as:

7-amino-2H-chromene-3-carboxamide: Lacks the acetylphenyl and diethylamino groups, resulting in different chemical properties and biological activities.

N-(4-methylphenyl)-7-(diethylamino)-2-imino-2H-chromene-3-carboxamide: Similar structure but with a methyl group instead of an acetyl group, leading to variations in reactivity and applications.